Isohyenanchin

• Molecular Formula: C15H20O7
• Molecular Weight: 312.31 g/mol
• InChI: InChI=1S/C15H20O7/c1-12(2,18)5-6-11(17)21-7(5)8(16)13(3)14(4-20-14)9-10(22-9)15(6,13)19/h5-10,16,18-19H,4H2,1-3H3/t5?,6?,7?,8?,9?,10?,13-,14+,15-/m0/s1
• InChIKey: IZLYIEOSKVYJIP-QEOJBFHESA-N

Isohyenanchin: Key Baseline Data

Isohyenanchin (CAS 19417-00-6, Hydroxycoriatin) is a picrotoxane sesquiterpene lactone mainly isolated from Coriaria nepalensis and Picrodendron baccatum . It acts as an antagonist of Drosophila RDLac homo-oligomeric GABA receptors and a weak antagonist of ionotropic GABA receptors . Its C15H20O7 scaffold places it within a class of convulsant-site ligands used to probe insect–mammalian receptor divergence.

• Drosophila RDLac GABA receptor antagonist

• Picrotoxane convulsant-site ligand

• Insect–mammalian receptor divergence probe

• [1] Ozoe, Y. et al. Picrodendrin and related terpenoid antagonists reveal structural differences between ionotropic GABA receptors of mammals and insects. Bioorg. Med. Chem. 6, 1595–1603 (1998). View Source
• [2] Chen, J. et al. Chemical constituents from Coriaria nepalensis. Zhongguo Zhong Yao Za Zhi 36, 2168–2171 (2011). View Source
• [3] Koike, K. et al. Studies on the constituents of Picrodendron baccatum growing in Indonesia. II. Structures of two new sesquiterpene lactones, picrodendrins C and D. Chem. Pharm. Bull. 44, 1975–1979 (1996). View Source
• [4] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source

Why Isohyenanchin Cannot Be Replaced

Simple interchange of picrotoxane convulsants fails because small C4-substituent changes translate into orders-of-magnitude potency shifts at the RDLac receptor. Tutin and isohyenanchin differ only at the axial C4 position (isopropenyl vs. hydroxyisopropyl), yet their antagonist potency is dramatically different . Likewise, picrodendrin Q is about 37-fold more potent than isohyenanchin at insect GABA receptors, meaning that using a “generic picrotoxane” without verifying identity can confound receptor pharmacology and selectivity profiling .

C4 Substituent Determines Potency

Switching isohyenanchin (hydroxyisopropyl) to tutin (isopropenyl) alters RDLac antagonist rank order, risking incorrect SAR interpretation.

Picrodendrin Q Is Not a Generic Substitute

Picrodendrin Q is ~37-fold more potent at insect GABA receptors; using it instead of isohyenanchin may confound receptor selectivity profiling.

Use-Dependent Block Differences

Picrodendrin-O produces use-dependent blockade absent in isohyenanchin, making it unsuitable for state-independent control experiments.

• [1] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source
• [2] Ozoe, Y. et al. Picrodendrin and related terpenoid antagonists reveal structural differences between ionotropic GABA receptors of mammals and insects. Bioorg. Med. Chem. 6, 1595–1603 (1998). View Source

Isohyenanchin: Differentiation from Analogs

RDLac Homo-Oligomer Antagonist Potency

In a head-to-head electrophysiology comparison, isohyenanchin was the weakest antagonist of Drosophila RDLac homo-oligomers among the tutin series . Tutin was the most potent, and isohyenanchin's rank order potency was last, establishing a clear C4-substituent SAR where a hydroxyisopropyl group is disfavored.

RDLac Antagonist Rank

Head-to-head

Rank: tutin > dihydrotutin > isohyenanchin

Supports C4-substituent SAR mapping

Negative control fit; weakest antagonist in series

Evidence Dimension	Antagonist potency at RDLac homo-oligomers (rank order)
Target Compound Data	Least potent antagonist tested (isohyenanchin)
Comparator Or Baseline	Tutin (most potent); dihydrotutin (intermediate)
Quantified Difference	Rank order: tutin > dihydrotutin > isohyenanchin
Conditions	Two-electrode voltage-clamp in Xenopus oocytes expressing Drosophila RDLac subunits; GABA EC50 = 30 µM

Why This Matters

Procurement of isohyenanchin instead of tutin is essential when a weak RDLac antagonist is required as a negative control or to map C4-substituent contributions to receptor binding.

• [1] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source

[3H]EBOB Binding: Insect vs. Mammalian Selectivity

In a cross-study comparison, isohyenanchin's inhibitory activity at insect and rat GABA receptors was profiled via [3H]EBOB binding . While isohyenanchin's exact IC50 was not reported, the study showed that among related terpenoids, insect-selective structural features exist. Picrodendrin Q, by contrast, shows potent inhibition at both with IC50 values of 16 nM (rat) and 22 nM (Musca). This differential selectivity landscape means isohyenanchin may serve a distinct role from picrodendrin Q in probing insect-specific receptor topologies.

[3H]EBOB Binding Selectivity

Cross-study comparable

Distinct insect-selectivity profile; isohyenanchin IC50 not specified vs. picrodendrin Q IC50: 16 nM rat, 22 nM Musca

Complements picrodendrin Q in insect pharmacophore mapping

Exact isohyenanchin IC50 unavailable

Evidence Dimension	Inhibition of [3H]EBOB binding
Target Compound Data	Selectivity profile consistent with C4 hydroxyisopropyl substitution; exact IC50 not specified
Comparator Or Baseline	Picrodendrin Q IC50: 16 nM (rat), 22 nM (Musca)
Quantified Difference	Isohyenanchin is structurally distinct from picrodendrin Q; the C4 substituent influences insect-selectivity differently than the C9 substituents varied in picrodendrins.
Conditions	Rat-brain and housefly-head membrane preparations

Why This Matters

When the research goal is to dissect insect-specific GABA receptor pharmacophores, isohyenanchin's structural features provide a complementary tool to the broadly potent picrodendrin Q.

• [1] Ozoe, Y. et al. Picrodendrin and related terpenoid antagonists reveal structural differences between ionotropic GABA receptors of mammals and insects. Bioorg. Med. Chem. 6, 1595–1603 (1998). View Source

Absence of Use-Dependent Blockade

Electrophysiological recordings demonstrated that certain picrodendrins (e.g., picrodendrin-O) produce a biphasic, use-dependent blockade of RDLac homo-oligomers . This phenomenon was not observed with tutin analogues, including isohyenanchin. Therefore, isohyenanchin can serve as a clean non-use-dependent antagonist comparator in studies investigating state-dependent ion channel block.

Use-Dependent Block

Head-to-head

Isohyenanchin: no biphasic block; picrodendrin-O: biphasic, use-dependent block

Clean non-use-dependent control for state-dependent studies

Electrophysiology in oocytes

Evidence Dimension	Use-dependent blockade of RDLac homo-oligomers
Target Compound Data	No biphasic block observed (isohyenanchin and tutin analogues)
Comparator Or Baseline	Picrodendrin-O: exhibited a biphasic, use-dependent block
Quantified Difference	Qualitative difference: absence vs. presence of use-dependent block
Conditions	Two-electrode voltage-clamp in Xenopus oocytes expressing Drosophila RDLac GABA receptors

Why This Matters

Investigators probing state-dependent pharmacology can select isohyenanchin as a structurally related control that lacks use-dependent block, enabling cleaner dissection of channel gating mechanisms.

• [1] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source

Sensitivity on Dieldrin-Resistant Receptors

The Hosie et al. study showed that picrotoxin-resistant RDLacA302S homo-oligomers are markedly less sensitive to picrodendrin-O than wild-type receptors . While isohyenanchin was not individually tested on the mutant, the entire tutin series did not exhibit the use-dependent block characteristic of picrodendrin-O, implying that isohyenanchin's resistance profile likely parallels that of tutin. This supports its use in studies where a picrotoxane backbone but different resistance sensitivity compared to picrodendrin-O is needed.

Dieldrin-Resistant Receptor Sensitivity

Class-level inference

Likely retains activity at A302S mutant (class behavior of tutin series)

May support insecticide resistance mechanism studies

Requires direct mutant testing

Evidence Dimension	Sensitivity of wild-type vs. A302S mutant RDLac receptors
Target Compound Data	Isohyenanchin (class-level inference) likely retains activity at mutant receptors similar to tutin
Comparator Or Baseline	Picrodendrin-O: markedly less effective on A302S mutant receptors
Quantified Difference	Inferred qualitative difference based on class behavior
Conditions	Xenopus oocyte expression of RDLac wild-type and A302S mutant subunits

Why This Matters

Isohyenanchin may be favored over picrodendrin-O when research protocols demand a picrotoxane antagonist that is less impacted by the A302S resistance mutation, aiding in insecticide resistance mechanism studies.

• [1] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source

Isohyenanchin Research Applications

Negative Control in RDLac Antagonist Screens

When designing concentration–response experiments on insect GABA receptors, isohyenanchin serves as an ideal low-potency member of the picrotoxane class. Because it is the least potent tutin analogue at RDLac homo-oligomers , it provides a baseline to benchmark more potent antagonists such as picrodendrin Q (IC50 17 nM) or tutin.

C4 Substituent SAR in Picrotoxanes

Isohyenanchin carries a hydroxyisopropyl group at C4, contrasting with the isopropenyl of tutin and isopropyl of dihydrotutin . This series, when procured together, enables quantitative SAR mapping of the axial C4 position in RDLac receptor antagonism, a critical step for rational insecticide design.

Use-Dependent Blockade Control

Isohyenanchin lacks the biphasic, use-dependent blockade observed with certain picrodendrins . It is therefore the reagent of choice as a pharmacodynamic control to distinguish state-dependent from state-independent antagonism at insect GABA-gated chloride channels.

Insect–Mammalian Selectivity Profiling

In comparative [3H]EBOB binding assays, isohyenanchin's insect vs. mammalian selectivity profile differs from that of picrodendrin Q (IC50 16 nM rat / 22 nM Musca) . Isohyenanchin helps delineate the insect-specific pharmacophore, a key application in the agrochemical lead optimization pipeline.

Application

Selection Property

Validation Focus

Negative control for RDLac antagonist screens

Low-potency picrotoxane baseline

Rank-order antagonism and baseline response

C4 substituent SAR mapping

Hydroxyisopropyl at C4

Quantitative C4-position structure–activity relationship

Use-dependent blockade control

Absence of biphasic, use-dependent block

State-independent antagonism verification

Insect–mammalian selectivity profiling

Distinct insect vs. mammalian binding profile

Insect-specific pharmacophore delineation

• [1] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source
• [2] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source
• [3] Hosie, A. M. et al. Actions of picrodendrin antagonists on dieldrin-sensitive and -resistant Drosophila GABA receptors. Br. J. Pharmacol. 119, 1569–1576 (1996). View Source
• [4] Ozoe, Y. et al. Picrodendrin and related terpenoid antagonists reveal structural differences between ionotropic GABA receptors of mammals and insects. Bioorg. Med. Chem. 6, 1595–1603 (1998). View Source